4-[Cyclohexyl(methyl)amino]butan-1-ol

• IUPAC Name: 4-[cyclohexyl(methyl)amino]butan-1-ol
• InChI: InChI=1S/C11H23NO/c1-12(9-5-6-10-13)11-7-3-2-4-8-11/h11,13H,2-10H2,1H3
• InChI Key: YRRULSXBQVBJAR-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCO)C1CCCCC1
• Molecular Formula: C11H23NO
• DSSTOX Substance ID: DTXSID70586407
• Molecular Weight: 185.31 g/mol
• CAS RN: 78345-59-2

Description

“4-[Cyclohexyl(methyl)amino]butan-1-ol” is a chemical compound. .

Synthesis Analysis

The synthesis of “4-[Cyclohexyl(methyl)amino]butan-1-ol” is not explicitly mentioned in the search results. .

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Chemical Reactions Analysis

The specific chemical reactions involving “4-[Cyclohexyl(methyl)amino]butan-1-ol” are not detailed in the search results. .

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[Cyclohexyl(methyl)amino]butan-1-ol” include a refractive index of n20/D 1.466 (lit.), boiling point of 103-104°C/4mmHg (lit.), and a density of 0.902 g/mL at 25°C (lit.).

Scientific Research Applications

Forensic Toxicology

Application Summary

“4-[Cyclohexyl(methyl)amino]butan-1-ol” is a compound that has been identified in the context of research into novel psychoactive substances (NPS), specifically synthetic cathinones. These substances pose a significant threat to health and are a continuous and evolving problem.

Methods of Application

Researchers identify and summarize data on newly emerging cathinones using various online databases such as PubMed and Google Scholar. They also search threads on various forums created by users of these drugs for reports on the effects of these new substances.

Results or Outcomes

The researchers identified 29 synthetic cathinoids that have been detected for the first time from early 2019 to mid-2022. They described their structures, known intoxication symptoms, detected concentrations in biological material in poisoning cases, as well as the countries and dates of their first appearance.

Chemistry

Application Summary

“4-[Cyclohexyl(methyl)amino]butan-1-ol” is a chemical compound with the molecular formula C10H20O. It is listed in the NIST Chemistry WebBook, which provides thermochemical, thermophysical, and ion energetics data compiled by NIST under the Standard Reference Data Program.

Methods of Application

The compound’s structure can be viewed using Java or Javascript, and it is also available as a 2d Mol file or as a computed 3d SD file.

Results or Outcomes

The compound has a molecular weight of 156.2652. Its IUPAC Standard InChI is InChI=1S/C10H20O/c11-9-5-4-8-10-6-2-1-3-7-10/h10-11H,1-9H2.

Asymmetric Catalysis

Application Summary

“4-[Cyclohexyl(methyl)amino]butan-1-ol” can serve as a ligand for transition metal complexes that function as asymmetric hydroamination catalysts. This is particularly useful in the synthesis of chiral pyrrolidine heterocycles.

Methods of Application

The amino alcohol was synthesized and crystallized by slow evaporation from a 7:1 ether:ethanol mixture. The molecule crystallizes in the monoclinic space group P2 1 with unit cell parameters a = 8.0724 (8) Å, b = 14.4327 (14) Å, c = 8.6752 (9) Å and β = 107.098 (2)°.

Results or Outcomes

The solid-state structure of the chiral amino alcohol revealed a strong intramolecular hydrogen bond between the hydrogen atom of the hydroxyl group and the amine nitrogen.

Chemical Nomenclature

Application Summary

“4-[Cyclohexyl(methyl)amino]butan-1-ol” is a cycloalkane, a class of organic compounds found in nature that contain rings of carbon atoms. Cycloalkanes only contain carbon-hydrogen bonds and carbon-carbon single bonds.

Methods of Application

Cycloalkanes are often drawn as skeletal structures in which each intersection between two lines is assumed to have a carbon atom with its corresponding number of hydrogens.

Results or Outcomes

The general formula for a cycloalkane composed of n carbons is CnH2n. Although a cycloalkane has two fewer hydrogens than the equivalent alkane, each carbon is bonded to four other atoms so are still considered to be saturated with hydrogen.

Safety And Hazards

The safety and hazards associated with “4-[Cyclohexyl(methyl)amino]butan-1-ol” are not explicitly mentioned in the search results. However, it’s important to handle all chemical substances with appropriate safety measures.

Future Directions

The future directions for “4-[Cyclohexyl(methyl)amino]butan-1-ol” are not specified in the search results.

Please note that this information is based on the available data and may not be exhaustive. For more detailed information, please refer to specific scientific literature or databases.